Cas no 1601764-14-0 (3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide)

• Product Name: 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide
• CAS No: 1601764-14-0
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 5900109
• PubChem ID: 116302534
• Update Time: 2025-06-08

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide
• EN300-1290956
• 1601764-14-0

• Inchi： 1S/C9H16ClNO/c1-3-4-5-8-11(2)9(12)6-7-10/h3H,1,4-8H2,2H3
• InChI Key： SNQXQUUAVCALRW-UHFFFAOYSA-N
• SMILES： ClCCC(N(C)CCCC=C)=O

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide

Comprehensive Overview of 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1601764-14-0)

3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide, with the CAS number 1601764-14-0, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique chloro and amide functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a pent-4-en-1-yl chain, offers reactivity that is highly valued in modern organic synthesis.

The growing interest in 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide is closely tied to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to act as a building block for bioactive molecules, which are essential in the development of new therapeutics. The compound's N-methyl and propanamide moieties contribute to its stability and solubility, making it a preferred choice for laboratory experiments and industrial processes.

In recent years, the demand for high-purity chemical intermediates like 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide has surged, driven by advancements in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have led to a shift toward eco-friendly synthesis methods, and this compound's compatibility with such approaches positions it as a key player in the industry. Its CAS No. 1601764-14-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

Another area where 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide shows promise is in the development of agrochemicals. The compound's structural features enable it to interact with biological targets, making it a candidate for designing novel pesticides and herbicides. This aligns with the global focus on food security and sustainable agriculture, topics that dominate discussions in scientific and policy-making circles.

From a technical standpoint, the synthesis and handling of 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide require adherence to strict protocols to ensure safety and efficacy. Laboratories and manufacturers must prioritize quality control measures, as even minor impurities can affect the compound's performance in downstream applications. This emphasis on precision has made CAS 1601764-14-0 a benchmark for reliability in chemical supply chains.

The compound's versatility extends to its use in polymer chemistry, where it serves as a monomer or cross-linking agent. Its pent-4-en-1-yl group introduces unsaturated bonds, which are crucial for polymerization reactions. This property is particularly valuable in the production of specialty polymers used in coatings, adhesives, and other high-performance materials.

In conclusion, 3-chloro-N-methyl-N-(pent-4-en-1-yl)propanamide (CAS No. 1601764-14-0) is a compound of immense scientific and industrial significance. Its applications span multiple disciplines, from pharmaceuticals to agrochemicals and materials science. As research continues to uncover new uses for this molecule, its role in advancing technology and improving quality of life will undoubtedly expand. For researchers and industry professionals, understanding its properties and potential is essential for staying at the forefront of innovation.